![molecular formula C20H22O4 B172256 Triptoquinonide CAS No. 163513-81-3](/img/structure/B172256.png)
Triptoquinonide
Overview
Description
Triptoquinide is a natural product found in Tripterygium hypoglaucum, Tripterygium wilfordii, and Tripterygium doianum with data available.
Scientific Research Applications
Anti-inflammatory and Immunosuppressive Effects
Triptoquinonide, identified as Triptoquinone A (TQA) in some studies, has been investigated for its anti-inflammatory properties. One study discovered that TQA significantly suppressed smooth muscle relaxation and increased cyclic GMP levels by nitric oxide, suggesting a potential for the development of drugs as potent inhibitors of inducible nitric oxide synthase (iNOS) gene over-expression (Niwa et al., 1996).
Synthesis and Chemical Properties
The enantioselective total synthesis of various compounds including this compound has been achieved, which is crucial for understanding its chemical properties and potential applications. This synthesis involves key steps like lanthanide triflate-catalyzed oxidative radical cyclization, providing insights into its molecular structure (Yang et al., 2000).
Role in Autophagy and Apoptosis
Research has shown that this compound plays a significant role in autophagy and apoptosis. One study highlights its impact on cardiomyocytes, where augmentation of autophagy with rapamycin in the presence of this compound ameliorated detrimental effects, suggesting its potential in modifying cell death pathways (Zhou et al., 2015).
Cardiotoxicity and Mitochondrial Dysfunction
Several studies have investigated the cardiotoxic effects of this compound. It's found to induce DNA damage by inhibiting RNA polymerase and activate p53, leading to mitochondrial dysfunction and cardiotoxicity. These insights are crucial for understanding its potential side effects and mechanisms of toxicity (Xi et al., 2018).
MicroRNA Expression in Cardiotoxicity
This compound's impact on microRNA expression in acute cardiotoxicity has been studied, revealing changes in microRNA genes that regulate various signaling pathways. This research is significant for identifying potential biomarkers for this compound-induced cardiotoxicity (Wang et al., 2019).
Therapeutic Applications and Challenges
This compound's therapeutic applications, specifically in migraine treatment, have been reviewed. While it shows promise, its use is limited due to severe toxicity, which underscores the importance of understanding its mechanism of action and potential adverse effects (Do et al., 2019).
Mechanism of Action
Target of Action
Triptoquinonide, a natural product from Tripterygium wilfordii , primarily targets inducible nitric oxide synthase (iNOS) . iNOS is a major mediator during inflammatory processes and has been implicated in many diseases, including rheumatoid arthritis, inflammatory bowel disease, diabetes mellitus, stroke, cancer, and Alzheimer’s disease .
Mode of Action
This compound interacts with its target, iNOS, by binding to the key human iNOS residues involved in inhibitor binding . This interaction inhibits nuclear factor-κB transcriptional activation at a unique step in the nucleus after binding to DNA . This inhibition disrupts the normal function of iNOS, leading to a decrease in the production of nitric oxide, a compound that mediates inflammation .
Biochemical Pathways
This compound affects the biochemical pathways involving the production of nitric oxide via iNOS activity . By inhibiting iNOS, this compound disrupts the normal inflammatory response, which can lead to a reduction in the symptoms of various inflammatory diseases . Further characterization of the molecular mechanisms of this compound action will serve to elucidate pathways of immune system regulation .
Pharmacokinetics
In silico methods predict that most triptoquinonides, including this compound, are considered to have drug-likeliness properties with no violation against lipinski’s “rule of 5” and are under safe category when administered orally . Twelve out of the 20 triptoquinonides are predicted as passively crossing the blood-brain barrier .
Result of Action
The result of this compound’s action is a decrease in the production of nitric oxide, leading to a reduction in inflammation . This makes this compound a promising candidate for the development of drugs preventing inflammatory diseases .
Biochemical Analysis
Biochemical Properties
Triptoquinonide is an abietane-type diterpenoid, which places it in the labdane-related superfamily . It is characterized by the formation of the underlying hydrocarbon backbone from the general diterpenoid precursor (E,E,E)-geranylgeranyl diphosphate (GGPP) by a sequential pair of cyclization reactions .
Cellular Effects
This compound has been found to have significant effects on various types of cells and cellular processes. It has been found to prevent iNOS induction by LPS or IL-1β . It also exhibits inhibitory activity of lipopolysaccharide (LPS)-induced NO production in macrophages .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with key human iNOS residues involved in inhibitor binding . This interaction is crucial for its anti-inflammatory and immunosuppressive activities .
Temporal Effects in Laboratory Settings
It is known that this compound has a significant impact on cellular function, including changes in gene expression and enzyme activity .
Metabolic Pathways
This compound is involved in the diterpenoid biosynthetic pathway . It interacts with enzymes such as diterpene synthases for its biosynthesis .
Subcellular Localization
It is known that diterpene synthases involved in its biosynthesis are localized in the cytoplasm .
Properties
IUPAC Name |
(3bR,9bS)-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1,6,9-trione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O4/c1-10(2)13-8-16(21)17-12(18(13)22)4-5-15-14-9-24-19(23)11(14)6-7-20(15,17)3/h8,10,15H,4-7,9H2,1-3H3/t15-,20-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZTABFBXCBBJRR-YWZLYKJASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)C2=C(C1=O)CCC3C2(CCC4=C3COC4=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC(=O)C2=C(C1=O)CC[C@@H]3[C@@]2(CCC4=C3COC4=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the enantioselective total synthesis achieved in the research regarding triptoquinonide?
A1: The research by [] describes, for the first time, the enantioselective total synthesis of (+)-triptoquinonide. This is significant because it allows for the production of the enantiomerically pure compound. Having access to enantiomerically pure compounds is crucial for studying their biological activity, as different enantiomers can exhibit distinct pharmacological profiles. This advancement paves the way for further investigation into the therapeutic potential of (+)-triptoquinonide.
Q2: What key chemical step enabled the successful synthesis of (+)-triptoquinonide and other related natural products?
A2: The key chemical step was a lanthanide triflate-catalyzed oxidative radical cyclization of a specific (+)-8-phenylmenthyl ester intermediate []. This reaction, mediated by Manganese (III) acetate, formed a crucial intermediate with high diastereoselectivity. This controlled formation of the desired stereoisomer was essential for ultimately obtaining (+)-triptoquinonide and other natural products in their correct enantiomeric forms.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.